Cas no 96732-15-9 (N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride)
96732-15-9 structure
Product Name:N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride
CAS No:96732-15-9
MF:C13H18ClN3O
MW:267.754521846771
CID:1990452
PubChem ID:57130
Update Time:2025-04-21
N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride Chemical and Physical Properties
Names and Identifiers
-
- N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride
- diethyl-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]azanium,chloride
- AF 521
- 96732-15-9
- 5-((Diethylamino)methyl)-3-phenyl-1,2,4-oxadiazole hydrochloride
- 1,2,4-OXADIAZOLE, 5-((DIETHYLAMINO)METHYL)-3-PHENYL-, HYDROCHLORIDE
-
- Inchi: 1S/C13H17N3O.ClH/c1-3-16(4-2)10-12-14-13(15-17-12)11-8-6-5-7-9-11;/h5-9H,3-4,10H2,1-2H3;1H
- InChI Key: OUBOOWFFUQGIDE-UHFFFAOYSA-N
- SMILES: [Cl-].O1C(C[NH+](CC)CC)=NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 267.11384
- Monoisotopic Mass: 267.11384
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 215
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
Experimental Properties
- Boiling Point: 343.9°Cat760mmHg
- Flash Point: 161.8°C
N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]ethanaminium chloride Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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